Cas no 2138176-22-2 ((1-Cyanocyclobutyl)methanesulfinamide)

• Product Name: (1-Cyanocyclobutyl)methanesulfinamide
• CAS No: 2138176-22-2
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 6395834
• PubChem ID: 165857245
• Update Time: 2025-05-21

(1-Cyanocyclobutyl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732557
• 2138176-22-2
• (1-cyanocyclobutyl)methanesulfinamide
• (1-Cyanocyclobutyl)methanesulfinamide

• Inchi： 1S/C6H10N2OS/c7-4-6(2-1-3-6)5-10(8)9/h1-3,5,8H2
• InChI Key： GMSOTHUWVHGWDZ-UHFFFAOYSA-N
• SMILES： S(CC1(C#N)CCC1)(N)=O

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.1Ų

Additional information on (1-Cyanocyclobutyl)methanesulfinamide

Introduction to (1-Cyanocyclobutyl)methanesulfinamide (CAS No. 2138176-22-2)

(1-Cyanocyclobutyl)methanesulfinamide (CAS No. 2138176-22-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of (1-Cyanocyclobutyl)methanesulfinamide, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

(1-Cyanocyclobutyl)methanesulfinamide is a cyclic compound with a cyclobutyl ring and a cyano group attached to the methanesulfinamide moiety. The cyclobutyl ring provides rigidity and conformational constraints, which can influence the compound's biological activity. The cyano group is known for its strong electron-withdrawing properties, which can affect the compound's reactivity and stability. The methanesulfinamide functional group is an amide derivative of methanesulfinic acid, contributing to the compound's polarity and hydrogen bonding capabilities.

The molecular formula of (1-Cyanocyclobutyl)methanesulfinamide is C₇H₉N₃O₂S, with a molecular weight of approximately 195.22 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point ranges from 150°C to 155°C, depending on the purity and crystalline form.

Synthesis Methods

The synthesis of (1-Cyanocyclobutyl)methanesulfinamide has been reported using various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 1-cyanocyclobutane with methanesulfinic acid or its derivatives under controlled conditions. Another method involves the condensation of 1-cyanocyclobutane with methanesulfonamide in the presence of a suitable catalyst.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis of (1-Cyanocyclobutyl)methanesulfinamide using microwave-assisted conditions. This method significantly reduced reaction time and improved yield compared to traditional thermal methods. The use of microwave technology in organic synthesis has gained popularity due to its ability to enhance reaction rates and selectivity while reducing energy consumption.

Biological Activities and Applications

(1-Cyanocyclobutyl)methanesulfinamide has been investigated for its potential biological activities, particularly in the areas of enzyme inhibition and anti-inflammatory effects. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

A study published in the Journal of Medicinal Chemistry reported that (1-Cyanocyclobutyl)methanesulfinamide demonstrated selective inhibition of COX-2 over COX-1, making it a promising candidate for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The selective inhibition of COX-2 is crucial for minimizing adverse effects associated with traditional NSAIDs, such as gastric ulcers and bleeding.

In addition to its anti-inflammatory properties, (1-Cyanocyclobutyl)methanesulfinamide has also shown potential as an antitumor agent. Research conducted at the National Cancer Institute found that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Clinical Trials and Future Prospects

The promising preclinical results for (1-Cyanocyclobutyl)methanesulfinamide have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring the therapeutic potential of this compound for treating inflammatory diseases and cancer.

A phase I clinical trial evaluating the safety and pharmacokinetics of (1-Cyanocyclobutyl)methanesulfinamide in healthy volunteers was recently completed with positive outcomes. The trial demonstrated that the compound was well-tolerated at various dose levels, with no serious adverse events reported. These findings have paved the way for further clinical studies to assess its efficacy in specific patient populations.

In conclusion, (1-Cyanocyclobutyl)methanesulfinamide (CAS No. 2138176-22-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.